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Compound of Interest

Compound Name: Eprodisate Disodium

Cat. No.: B1671554 Get Quote

Application Notes and Protocols: Eprodisate
Disodium
For Researchers, Scientists, and Drug Development Professionals

Introduction
Eprodisate Disodium (also known as NC-503) is a sulfonated small molecule that acts as an

inhibitor of amyloid A (AA) fibrillogenesis.[1][2][3] It is structurally similar to heparan sulfate and

functions by competitively binding to glycosaminoglycan (GAG) binding sites on serum amyloid

A (SAA).[4][5] This action disrupts the formation of the GAG-amyloid fibril complex, thereby

preventing the polymerization and deposition of amyloid fibrils in tissues, a hallmark of AA

amyloidosis. These application notes provide detailed protocols for the preparation of

Eprodisate Disodium stock solutions for experimental use.
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Property Value Source

Molecular Formula C₃H₆Na₂O₆S₂

Molecular Weight 248.19 g/mol

Appearance White to off-white solid

CAS Number 36589-58-9

Solubility
Solvent Solubility Notes Source

Water (H₂O) 10 mM

Sonication is

recommended to aid

dissolution.

Water (H₂O)
50 mg/mL (201.46

mM)

Ultrasonic assistance

may be needed.

Physiological Saline

(0.9% NaCl)

49 mg/mL (197.43

mM)

Mix evenly until the

solution is clear.

Dimethyl Sulfoxide

(DMSO)
Insoluble

Storage and Stability
Form

Storage
Temperature

Duration Source

Powder -20°C 3 years

Powder 4°C
Sealed, away from

moisture

Stock Solution in

Solvent
-80°C 1 year / 6 months

Stock Solution in

Solvent
-20°C 1 month
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Eprodisate Disodium
Stock Solution for In Vitro Assays
This protocol describes the preparation of a 10 mM stock solution in water, suitable for use in

various in vitro experiments, including cell culture.

Materials:

Eprodisate Disodium powder

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Ultrasonic water bath

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile, light-protective cryovials for aliquots

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of Eprodisate Disodium needed using the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 248.19 g/mol = 0.0248 g or 24.8 mg

Weigh the compound: Carefully weigh 24.8 mg of Eprodisate Disodium powder in a sterile

microcentrifuge tube or on weighing paper.

Dissolution:
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Transfer the weighed powder to a sterile 15 mL conical tube.

Add 10 mL of sterile, nuclease-free water to the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath. Sonicate for 5-10 minutes, or until the solution is clear. Avoid

excessive heating of the solution.

Sterilization:

Aseptically draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile conical tube. This step is critical for removing any

potential microbial contamination, especially for cell culture experiments.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile, light-

protective cryovials. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).

Protocol 2: Preparation of Eprodisate Disodium in
Physiological Saline for In Vivo Studies
This protocol is adapted for the preparation of Eprodisate Disodium in a vehicle suitable for in

vivo administration.

Materials:

Eprodisate Disodium powder
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Sterile 0.9% Sodium Chloride (Physiological Saline)

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Procedure:

Determine the desired concentration: The concentration will depend on the specific animal

model and dosing regimen. As an example, to prepare a 49 mg/mL solution:

Weigh the compound: Weigh the required amount of Eprodisate Disodium powder. For 1

mL of a 49 mg/mL solution, weigh 49 mg of the compound.

Dissolution:

Place the weighed powder in a sterile conical tube.

Add the required volume of sterile physiological saline (e.g., 1 mL).

Vortex thoroughly until the powder is completely dissolved and the solution is clear.

Administration: The freshly prepared solution should be used immediately for optimal results.
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Caption: Mechanism of Eprodisate Disodium in inhibiting amyloid fibril formation.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a sterile Eprodisate Disodium stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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